Cas no 141817-19-8 (Benzeneethanamine,4-iodo-a,2,5-trimethyl-)

• Product Name: Benzeneethanamine,4-iodo-a,2,5-trimethyl-
• CAS No: 141817-19-8
• MF: C₁₁H₁₆IN
• MW: 289.155915260315
• CID: 181539
• PubChem ID: 126620
• Update Time: 2025-04-19

Benzeneethanamine,4-iodo-a,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-iodo-a,2,5-trimethyl-
• 1-(4-iodo-2,5-dimethylphenyl)propan-2-amine
• 1-(2,5-Dimethyl-4-iodophenyl)-2-aminopropane
• 2,5-Dimethyl-4-iodo-alpha-methylbenzeneethanamine
• 2,5-Dimethyl-4-iodo-alpha-methylphenethylamine
• 2,5-Dimethyl-4-iodoamphetamine
• 2,5-Dimethyl-4-iodophenylisopropylamine
• Benzeneethanamine, 4-iodo-alpha,2,5-trimethyl-
• Dmipap
• 141817-19-8
• DTXSID70931211

• Inchi： 1S/C11H16IN/c1-7-5-11(12)8(2)4-10(7)6-9(3)13/h4-5,9H,6,13H2,1-3H3
• InChI Key： XNLVEGLGFMXLAQ-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C=C1C)CC(C)N

Computed Properties

• Exact Mass: 289.03238
• Monoisotopic Mass: 289.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.464
• Boiling Point: 310.3°Cat760mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.588
• PSA: 26.02